Methyl 5-cyclohexyl-1,3-oxazole-4-carboxylate

• CAS No.: 827028-62-6
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: methyl 5-cyclohexyl-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C11H15NO3/c1-14-11(13)9-10(15-7-12-9)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3
• InChI Key: LUXOGRPJMFCERM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(OC=N1)C2CCCCC2

Description

Methyl 5-cyclohexyl-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To an ice-cold mixture of cyclohexanecarboxylic acid (5.40 g, 42.1 mmol) and K2CO3 (23.3 g, 168.4 mmol) in N,N-dimethylformamide (60 mL) were added diphenylphosphoryl azide (16.1 g, 58.5 mmol) and methyl isocyanoacetate (5.0 g, 50.5 mmol). After being stirred at room temperature for 16 h, the reaction mixture was partitioned between ethyl acetate and water. The organic layer was washed with water, saturated NaHCO3 solution, and brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The resulting light yellow solid was recrystallized from hexane-ethyl acetate to give the title compound (4.47 g, 51%) as an off-white solid. The mother liquid was concentrated under reduced pressure and the residue was purified by silica gel column chromatography (hexane/ethyl acetate 90:10 to 30:70) to give a light yellow solid. This solid was triturated with hexane-diisopropyl ether to give the title compound (2.05 g, 23%) as a light yellow solid.